[S(R)]-N-[(R)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide, 95%

• IUPAC Name: N-[(2-diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C31H34NO2PS/c1-31(2,3)36(33)32(4)30(24-20-22-25(34-5)23-21-24)28-18-12-13-19-29(28)35(26-14-8-6-9-15-26)27-16-10-7-11-17-27/h6-23,30H,1-5H3
• InChI Key: SDKABLKXTUENDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(C1=CC=C(C=C1)OC)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C31H34NO2PS
• Molecular Weight: 515.6 g/mol

Description

[S(R)]-N-[(R)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide, 95% is a useful research compound. Its molecular formula is C31H34NO2PS and its molecular weight is 515.6 g/mol. The purity is usually 95%.
The exact mass of the compound [S(R)]-N-[(R)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide, 95% is 515.20478750 g/mol and the complexity rating of the compound is 659. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalyst-Substrate Adducts in Asymmetric Catalytic Hydrogenation

The compound has been explored in the context of asymmetric catalytic hydrogenation. For instance, research involving catalyst-substrate adducts in asymmetric catalytic hydrogenation demonstrates the use of similar phosphine compounds in forming crystal and molecular structures that are crucial for the hydrogenation process (McCulloch et al., 1990).

Synthesis and Resolution of Atropisomeric Phosphine Ligands

The compound's analogs have been synthesized and resolved, showing its potential in creating atropisomeric phosphine ligands. These ligands are significant in asymmetric syntheses and can be utilized in various chemical transformations (Dai et al., 1998).

Chiral Auxiliary in Stereoselective Synthesis

The compound has been used as a chiral auxiliary in the stereoselective synthesis of complex organic molecules, such as in the preparation of potent PPAR α/γ dual agonists. This highlights its role in the synthesis of biologically active compounds (Qian et al., 2015).

Role in Organometallic Chemistry

In organometallic chemistry, similar compounds have been investigated for their interaction with metals and potential applications in catalysis, like in the formation of palladium and platinum complexes containing new chiral P,N-ligands. These studies contribute to the development of new catalysts for chemical reactions (Franciò et al., 1998).

Application in Asymmetric Synthesis

The compound and its derivatives have been employed in asymmetric synthesis, particularly in catalyzing the reduction of simple ketones. This application is crucial in the production of enantiomerically pure compounds, which are important in the pharmaceutical industry (Gao et al., 2000).